molecular formula C15H16O B1603171 1-(Benzyloxy)-3-ethylbenzene CAS No. 668477-50-7

1-(Benzyloxy)-3-ethylbenzene

Cat. No. B1603171
CAS RN: 668477-50-7
M. Wt: 212.29 g/mol
InChI Key: PGMBVOVVYOIMBB-UHFFFAOYSA-N
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Description

1-(Benzyloxy)-3-ethylbenzene, also known as ethyl benzyl ether, is an organic compound with the chemical formula C14H16O. It is a colorless liquid with a sweet floral odor and is used as a solvent, flavoring agent, and fragrance in various industries.

Scientific Research Applications

Pharmaceutical Applications: Antimicrobial Agents

“1-(Benzyloxy)-3-ethylbenzene” derivatives have been explored for their potential as antimicrobial agents. The compound’s structure can be modified to create novel chalcone derivatives, which exhibit significant antimicrobial activity . These derivatives are synthesized by coupling with aromatic substituted aldehydes and have been characterized for their potential in combating microbial infections.

Food Industry: Flavor Enhancements

In the food industry, the benzyloxy moiety of “1-(Benzyloxy)-3-ethylbenzene” can be utilized to synthesize flavor-enhancing compounds. Microbial enzymes, which can be derived from the compound, play a crucial role in the food industry to improve compound extractions, alter flavors, and enhance the taste and texture of dairy products .

Cosmetics Industry: Tyrosinase Inhibition

The compound’s derivatives are being studied for their role as anti-tyrosinase agents, which have applications in the cosmetics industry. Anti-tyrosinase activity is crucial for preventing melanin formation, thereby contributing to skin-lightening and anti-aging products .

Materials Science: Liquid Crystal Synthesis

“1-(Benzyloxy)-3-ethylbenzene” is used in the synthesis of new liquid-crystalline compounds. These compounds, characterized by their mesomorphic properties, are essential for the development of advanced materials with applications in displays and optical devices .

Chemical Synthesis: Suzuki–Miyaura Coupling

The compound serves as a precursor in the Suzuki–Miyaura coupling process, a widely applied method for forming carbon-carbon bonds in organic synthesis. This process is crucial for constructing complex organic molecules, pharmaceuticals, and natural products .

Environmental Science: Nanoparticle Synthesis

In environmental science, “1-(Benzyloxy)-3-ethylbenzene” can be part of the ‘green’ synthesis of metal and metal oxide nanoparticles. These nanoparticles are used for environmental remediation, including antimicrobial activity, catalytic degradation of pollutants, and heavy metal ion sensing .

properties

IUPAC Name

1-ethyl-3-phenylmethoxybenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16O/c1-2-13-9-6-10-15(11-13)16-12-14-7-4-3-5-8-14/h3-11H,2,12H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PGMBVOVVYOIMBB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC(=CC=C1)OCC2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10599490
Record name 1-(Benzyloxy)-3-ethylbenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10599490
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

212.29 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

668477-50-7
Record name 1-(Benzyloxy)-3-ethylbenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10599490
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

To a suspension of potassium carbonate (17 g, 123 mmol) in N,N-dimethylformamide (40 ml) was added a solution of 3-ethyl-phenol (14.8 ml, 123 mmol) in N,N-dimethylformamide (40 ml) at 2° C. under an argon atmosphere. After stirring for 50 min at 2° C., benzyl bromide (14.6 ml, 123 mmol) was added over a period of 15 min at 2° C. The suspension was stirred for additional 30 min at 2° C. and for 12 h at ambient temperature. After adding ice water (250 ml), the solution was extracted two times with diethyl ether. The combined extracts were washed two times with brine and dried over sodium sulfate. Evaporation of the solvent gave a yellow oil which was purified by column chromatography (silica gel, cyclohexane) to yield 24.3 g (114 mmol, 93%) of the title compound as yellow liquid.
Quantity
17 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
14.8 mL
Type
reactant
Reaction Step Two
Quantity
40 mL
Type
solvent
Reaction Step Two
Quantity
14.6 mL
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
250 mL
Type
reactant
Reaction Step Four
Yield
93%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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